Cas no 6964-30-3 (4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-)
6964-30-3 structure
Product Name:4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-
CAS No:6964-30-3
MF:C6H9N5O2
MW:183.167959928513
CID:515590
PubChem ID:248824
Update Time:2025-04-19
4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-
- (dicyclopropylmethylideneamino) propanoate
- 4,6-Pyrimidinediamine, N,N'-dimethyl-2-(methylthio)-
- CTK2I4915
- N,N'-dimethyl-5-nitro-pyrimidine-4,6-diamine
- N4,N6-Dimethyl-2-methylmercapto-pyrimidin-4,6-diyldiamin
- N4,N6-dimethyl-2-methylsulfanyl-pyrimidine-4,6-diyldiamine
- N4,N6-Dimethyl-5-nitro-pyrimidin-4,6-diyldiamin
- N4,N6-dimethyl-5-nitro-pyrimidine-4,6-diyldiamine
- N4,N6-dimethyl-5-nitropyrimidine-4,6-diamine
- NCIOpen2_000308
- AKOS000320541
- NSC66304
- SMR001559514
- NSC-66304
- 6964-30-3
- DTXSID50989750
- A805965
- HMS3079B11
- N4,N6-dimethyl-5-nitro-pyrimidine-4,6-diamine
- CHEMBL1865859
- MLS002693564
- N-Methyl-6-(methylimino)-5-nitro-1,6-dihydropyrimidin-4-amine
-
- Inchi: 1S/C6H9N5O2/c1-7-5-4(11(12)13)6(8-2)10-3-9-5/h3H,1-2H3,(H2,7,8,9,10)
- InChI Key: UXSRDBONEIZHCE-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=C(N=CN=C1NC)NC)=O
Computed Properties
- Exact Mass: 183.07577
- Monoisotopic Mass: 183.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 95.7Ų
Experimental Properties
- Density: 1.446
- Boiling Point: 407.2°Cat760mmHg
- Flash Point: 200.1°C
- Refractive Index: 1.686
- PSA: 92.98
- LogP: 1.13740
4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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